Cas no 91-18-9 (Pteridine)

Pteridine structure
Pteridine structure
Product Name:Pteridine
CAS No:91-18-9
MF:C6H4N4
MW:132.122759819031
CID:805120
PubChem ID:1043
Update Time:2025-04-19

Pteridine Chemical and Physical Properties

Names and Identifiers

    • Pteridine
    • 1,3,5,8-Tetraazanaphthalene
    • 1,3,5,8-Tetraaza-naphthalin
    • Azinepurine
    • Pteridene
    • Pyrazino[2,3-d]pyrimidine
    • Pyrimido(4,5-b)pyrazine
    • NSC268562
    • Pyrazino(2,3-d)pyrimidine
    • FT-0685162
    • UNII-6EZF26XQ81
    • CHEBI:27601
    • pteridine-ring
    • Q414021
    • 91-18-9
    • NSC 268562
    • C07581
    • AKOS006305842
    • NSC-268562
    • DTXSID60238347
    • CS-0362609
    • PTERIDINE [MI]
    • InChI=1/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4
    • SCHEMBL7626
    • Pyrimido[4,5-b]pyrazine
    • 6EZF26XQ81
    • Pteridine (6CI,7CI,8CI,9CI)
    • AMY15887
    • Pteridines
    • 1,5,8-Tetraazanaphthalene
    • NS00120786
    • MDL: MFCD11109361
    • Inchi: 1S/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4H
    • InChI Key: CPNGPNLZQNNVQM-UHFFFAOYSA-N
    • SMILES: N1C=CN=C2C=1C=NC=N2

Computed Properties

  • Exact Mass: 132.04400
  • Monoisotopic Mass: 132.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.3363 (rough estimate)
  • Melting Point: 138-138.5°
  • Boiling Point: 234.02°C (rough estimate)
  • Refractive Index: 1.7000 (estimate)
  • PSA: 51.56000
  • LogP: 0.41980
  • pka: 4.05(at 20℃)

Pteridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pteridine Pricemore >>

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